Cas no 1008051-91-9 (3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione)

• Product Name: 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione
• CAS No: 1008051-91-9
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 5433689
• Update Time: 2025-08-05

3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-ylamino)-1-(2-methylpropyl)pyrrolidine-2,5-dione
• 3-(1,3-benzodioxol-5-ylamino)-1-isobutyl-2,5-pyrrolidinedione
• 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione

• Inchi： 1S/C15H18N2O4/c1-9(2)7-17-14(18)6-11(15(17)19)16-10-3-4-12-13(5-10)21-8-20-12/h3-5,9,11,16H,6-8H2,1-2H3
• InChI Key： WICWTSHWRFWQMD-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(=O)CC(NC2=CC=C3OCOC3=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione

3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione (CAS No. 1008051-91-9): An Overview of a Promising Compound in Medicinal Chemistry

3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione (CAS No. 1008051-91-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione is characterized by a pyrrolidinone core with a substituted benzodioxole moiety and an alkyl chain. The benzodioxole ring system is a common structural motif found in many natural products and synthetic compounds with various biological activities. The presence of the amino group attached to the benzodioxole ring and the alkyl substituent on the pyrrolidinone core contributes to the compound's unique properties.

The synthesis of 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione typically involves several steps. One common approach is to start with the formation of the pyrrolidinone core through a cyclization reaction, followed by the introduction of the benzodioxole moiety and the alkyl substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Biological Activities

3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione has been extensively studied for its biological activities. One of its most notable properties is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. Inhibition of MAO has been linked to therapeutic benefits in conditions such as depression and Parkinson's disease.

In addition to its MAO inhibitory activity, 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione has also demonstrated potential as an anti-inflammatory agent. Studies have shown that it can modulate the activity of pro-inflammatory cytokines and enzymes, making it a candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research

The potential clinical applications of 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione are currently being explored through various preclinical and clinical studies. Early-stage clinical trials have shown promising results in terms of safety and efficacy. For example, a Phase I trial evaluating the compound's safety and pharmacokinetics in healthy volunteers reported no significant adverse effects at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacological profile of 3-[(2H-1,3-benzodioxol-5-yl)amino]-1-(2-methylpropyl)pyrrolidine-2,5-dione. This includes efforts to enhance its bioavailability, reduce potential side effects, and improve its overall therapeutic index. Advanced computational methods and high-throughput screening techniques are being employed to identify structural modifications that can further enhance its biological activities.

Conclusion

3-[(2H-1,3-benzodioxol-5-y l)amino]-1-(2-methylpropyl)pyrrolidine - 2 , 5 - dione (CAS No. 1008051 - 91 - 9 ) represents a promising compound in medicinal chemistry with a unique combination of structural features and biological activities . Its potential as an inhibitor of monoamine oxidase , anti-inflammatory agent , and other therapeutic applications makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in the treatment of various diseases .